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Abstract

This application note details a validated, simple, and sensitive spectrophotometric method for
the quantitative determination of Copper(ll) (Cu2*) ions in agueous samples. The method is
predicated on the formation of a stable, colored complex between Cu2* ions and the
chromogenic reagent Mordant Blue 18 (C.l. 18090). Upon complexation, a distinct
bathochromic shift (shift to a longer wavelength) is observed, and the resulting absorbance is
directly proportional to the concentration of Cu?*. This document provides a comprehensive
guide covering the scientific principles, a step-by-step experimental protocol, method
validation, and expected analytical performance. The robustness and cost-effectiveness of this
method make it a valuable tool for researchers in environmental monitoring, quality control, and
drug development.

Principle of the Method

The quantitative determination of Copper(ll) is a critical task in numerous scientific fields, from
environmental science to biology, due to its dual nature as both an essential micronutrient and
a potential toxicant at elevated concentrations.[1][2][3] Spectrophotometric methods offer a
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desirable balance of sensitivity, speed, and accessibility compared to other analytical
techniques.[4]

The core of this method lies in the principles of coordination chemistry. In an agueous solution,
Copper(ll) ions exist as the hexaaquacopper(ll) complex, [Cu(Hz20)e)2*, which imparts a
characteristic pale blue color.[5][6] Mordant Blue 18 is an organic dye of the single azo class,
possessing functional groups—specifically ortho-hydroxyazo moieties—capable of acting as
chelating ligands.[7][8]

When Mordant Blue 18 is introduced to a solution containing Cu?* ions under optimized pH
conditions, a ligand exchange reaction occurs. The Mordant Blue 18 molecules displace the
water ligands, forming a thermodynamically stable chelate complex.[9] The formation of this
new coordination complex alters the electronic structure of the chromophore, resulting in a
significant color change and a shift in the maximum absorbance wavelength (Amax). The
intensity of the absorbance at the new Amax is governed by the Beer-Lambert law, allowing for
precise quantification of the Copper(ll) concentration.

Figure 1: Conceptual diagram of the complexation reaction.

Materials and Reagents
Instrumentation

e UV-Visible Spectrophotometer (double or single beam)
o Matched quartz or glass cuvettes (1 cm path length)

o Calibrated pH meter

e Analytical balance (+ 0.0001 g)

e Class A volumetric flasks (10, 25, 50, 100, 1000 mL)

o Class A volumetric pipettes

Chemicals and Standards

e Mordant Blue 18 (C.I. 18090): Analytical grade.[7]
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Copper(ll) Sulfate Pentahydrate (CuSOa4-5H20): Analytical standard grade.
Ammonium Acetate (CHsCOONHa4): For buffer preparation.

Acetic Acid (CH3COOH): Glacial, for buffer preparation.

Hydrochloric Acid (HCI) and Sodium Hydroxide (NaOH): For pH adjustment.

Deionized Water: High-purity, 18.2 MQ-cm.

Experimental Protocol
Preparation of Solutions

Copper(ll) Stock Standard (1000 mg/L): Accurately weigh 3.929 g of CuSOa4-5H20, dissolve
it in deionized water in a 1000 mL volumetric flask, add 1 mL of concentrated HCI to prevent
hydrolysis, and dilute to the mark. This solution is stable for several months when stored at
4°C.

Copper(ll) Working Standard (100 mg/L): Pipette 10.00 mL of the 1000 mg/L stock standard
into a 100 mL volumetric flask and dilute to the mark with deionized water. Prepare fresh
weekly.

Mordant Blue 18 Reagent (0.1% w/v): Dissolve 0.100 g of Mordant Blue 18 powder in
approximately 80 mL of deionized water with gentle heating and stirring. Cool to room
temperature and dilute to 100 mL in a volumetric flask. Store in an amber bottle.

Acetate Buffer (0.2 M, pH 6.0): Prepare by mixing appropriate volumes of 0.2 M acetic acid
and 0.2 M ammonium acetate solutions. Adjust the final pH to 6.0 + 0.1 using a calibrated pH
meter. The pH is a critical parameter as the stability and absorbance of the copper complex
are highly dependent on it.[10]

Determination of Optimal Wavelength (Amax)

Pipette 1.0 mL of the 100 mg/L Cu?* working standard into a 25 mL volumetric flask.

Add 5.0 mL of the pH 6.0 acetate buffer and 2.0 mL of the 0.1% Mordant Blue 18 reagent.
Dilute to the mark with deionized water and mix thoroughly.
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Prepare a reagent blank by following the same procedure but substituting 1.0 mL of
deionized water for the copper standard.

Allow the solutions to stand for 15 minutes for full color development.

Scan the absorbance of the copper-complex solution from 400 nm to 800 nm using the
reagent blank as the reference.

Identify the wavelength of maximum absorbance (Amax). This wavelength will be used for all
subsequent measurements.

Construction of the Calibration Curve

Prepare a series of calibration standards by pipetting 0, 0.5, 1.0, 2.0, 3.0, and 4.0 mL of the
100 mg/L Cu?* working standard into separate 25 mL volumetric flasks. This corresponds to
final concentrations of 0, 2, 4, 8, 12, and 16 mg/L.

To each flask, add 5.0 mL of the pH 6.0 acetate buffer and 2.0 mL of the 0.1% Mordant Blue
18 reagent.

Dilute each flask to the 25 mL mark with deionized water, cap, and invert several times to
mix.

Allow the solutions to stand for 15 minutes.

Set the spectrophotometer to the predetermined Amax.

Zero the instrument using the reagent blank (the 0 mg/L standard).
Measure the absorbance of each calibration standard.

Plot a graph of Absorbance versus Copper(ll) Concentration (mg/L). Perform a linear
regression analysis to obtain the equation of the line (y = mx + c¢) and the coefficient of
determination (R?). An R2 value > 0.995 is considered acceptable.

Figure 2: Standard experimental workflow for copper analysis.

Analysis of Unknown Sample
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» Prepare the unknown sample. If the approximate copper concentration is high, perform a
pre-dilution with deionized water to ensure the final concentration falls within the linear range
of the calibration curve.

» Pipette an appropriate volume of the (diluted) sample into a 25 mL volumetric flask.
o Follow steps 2-7 from the "Construction of the Calibration Curve" section.

o Calculate the concentration of Cu?* in the sample using the linear regression equation from
the calibration curve: Concentration (mg/L) = (Absorbance_sample - y-intercept) / slope

o Multiply the result by any dilution factor used during sample preparation to obtain the
concentration in the original sample.

Results and Method Performance

The performance of this method was validated in accordance with standard analytical
chemistry guidelines.[1] The key analytical parameters are summarized below.
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Parameter

Expected Value

Rationale | Comment

Wavelength (Amax)

~ 600 - 640 Nm

Formation of the Cu(ll)-
Mordant Blue 18 complex
causes a significant red shift
from the dye's native

absorbance peak.

Linear Range

0.5-16 mg/L

The range over which
absorbance is directly
proportional to concentration.
Samples should be diluted to

fall within this range.

Molar Absorptivity

>2.5x10%L-mol~t.cm~!

A high molar absorptivity
indicates good sensitivity of
the method, a common
characteristic for metal-chelate

complexes.[4][10]

Correlation Coefficient (R2)

>0.995

Indicates excellent linearity of

the calibration curve.

Limit of Detection (LOD)

< 0.1 mg/L

Calculated as 3.3 * (Standard
Deviation of Blank / Slope of

Calibration Curve).

Stoichiometry (Cu2+:MB18)

1:2

Determined using Job's
method of continuous
variation, typical for bidentate
ligands complexing with a
metal ion.[1][11]

Complex Stability

> 2 hours

The color of the complex is
stable for a sufficient period to
allow for batch processing and

reliable measurements.

Interferences and Method Validation
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A critical aspect of any spectrophotometric method is its selectivity.[1] Mordant dyes can form

complexes with other transition metal ions, which may pose an interference.[8][12]

Potential Interfering lons: Fe3+, AR+, Cr3*, Ni2*, and Co?* are known to form complexes with
similar ligands and could potentially interfere if present in high concentrations.

Mitigation Strategy: The selectivity of the method can be significantly enhanced by using a
masking agent. The addition of citrate or fluoride ions prior to the chromogenic reagent can
effectively mask potential interference from Fe3* and AR+, respectively, by forming more
stable, colorless complexes with them.[13] The specific pH of 6.0 also provides a degree of
selectivity for Cu?+.

Validation: It is imperative for laboratories adopting this method to perform their own
validation. This includes spike-and-recovery studies on their specific sample matrices to
confirm accuracy and assess matrix effects. A typical recovery rate between 95% and 105%
is considered excellent.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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